Cas no 5426-48-2 (Acetic acid,2-hydroxy-, heptyl ester)

• Product Name: Acetic acid,2-hydroxy-, heptyl ester
• CAS No: 5426-48-2
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 369753
• PubChem ID: 225045
• Update Time: 2025-04-19

Acetic acid,2-hydroxy-, heptyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-hydroxy-, heptyl ester
• heptyl 2-hydroxyacetate
• AC1L5DQZ
• AC1Q676A
• AR-1J1577
• CTK5A0246
• glycolic acid heptyl ester
• Glykolsaeure-heptylester
• heptyl glycolate
• NSC14109
• DTXSID20279776
• NSC-14109
• 5426-48-2
• SCHEMBL2255818
• NSC 14109
• hydroxyacetic acid heptyl ester

• Inchi： 1S/C9H18O3/c1-2-3-4-5-6-7-12-9(11)8-10/h10H,2-8H2,1H3
• InChI Key： IIOOMEJFHOOGOO-UHFFFAOYSA-N
• SMILES： O(C(CO)=O)CCCCCCC

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.978
• Boiling Point: 226.6°C at 760 mmHg
• Flash Point: 93.9°C
• Refractive Index: 1.441
• PSA: 46.53
• LogP: 1.49230